Nicotinic acid, 2-(pentylthio)ethyl ester

• CAS RN: 101952-69-6
• Molecular Formula: C13H19NO2S
• Molecular Weight: 253.36 g/mol
• IUPAC Name: 2-pentylsulfanylethyl pyridine-3-carboxylate
• InChI: InChI=1S/C13H19NO2S/c1-2-3-4-9-17-10-8-16-13(15)12-6-5-7-14-11-12/h5-7,11H,2-4,8-10H2,1H3
• InChI Key: PFLAIDJOORTPCT-UHFFFAOYSA-N
• SMILES: CCCCCSCCOC(=O)C1=CN=CC=C1
• synonyms: 2-(Pentylthio)ethyl nicotinate

Description

Nicotinic acid, 2-(pentylthio)ethyl ester, also known as S-acetylthiocholine (SATC), is a synthetic choline ester that has been widely used in scientific research. It is a quaternary ammonium compound that is structurally similar to acetylcholine, a neurotransmitter in the nervous system. SATC has been studied for its potential as a tool in neuroscience research and as a therapeutic agent for neurological disorders.

Mechanism Of Action

SATC acts as an acetylcholine analog and binds to nicotinic acetylcholine receptors (nAChRs) in the nervous system. It activates these receptors, leading to the opening of ion channels and the influx of cations such as sodium and calcium into the cell. This results in depolarization of the membrane potential and the propagation of action potentials along the neuron.

Biochemical And Physiological Effects

SATC has been shown to enhance synaptic transmission in the nervous system by activating nAChRs. It can also increase the release of neurotransmitters such as dopamine and acetylcholine. SATC has been studied for its potential therapeutic effects on neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia.

Advantages And Limitations For Lab Experiments

SATC is a useful tool for studying the function of nAChRs in the nervous system. It has a high affinity for these receptors and can be used to selectively activate or block them. However, SATC has a short half-life in vivo and can be rapidly metabolized by acetylcholinesterase. This limits its use as a therapeutic agent and requires careful dosing in experiments.

Future Directions

There are several future directions for research on SATC. One area of interest is the development of SATC derivatives that have improved pharmacokinetic properties and can be used as therapeutic agents for neurological disorders. Another direction is the investigation of the role of nAChRs in non-neuronal tissues such as the immune system and the gastrointestinal tract. Additionally, SATC could be used in combination with other drugs to enhance their therapeutic effects.

Synthesis Methods

SATC can be synthesized by reacting choline with 1-pentanethiol and acetic anhydride. The reaction produces SATC as a white crystalline powder that is soluble in water and organic solvents.

Scientific Research Applications

SATC has been used in various scientific research applications, including studying the function of acetylcholine receptors in the nervous system, investigating the role of cholinergic neurotransmission in learning and memory, and examining the effects of SATC on neuronal signaling pathways.